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Compound of Interest

Compound Name: 6-(Benzyloxy)pyridin-3-amine

Cat. No.: B1269773

An In-depth Technical Guide to 6-(Benzyloxy)pyridin-3-amine

This technical guide provides a comprehensive overview of the physical and chemical
properties of 6-(Benzyloxy)pyridin-3-amine, tailored for researchers, scientists, and
professionals in drug development. This document includes key data, experimental protocols,
and visualizations to support its application in research and synthesis.

Core Properties of 6-(Benzyloxy)pyridin-3-amine

6-(Benzyloxy)pyridin-3-amine, with CAS number 75926-65-7, is a substituted pyridine
derivative.[1][2][3][4] It serves as a valuable building block in organic synthesis, particularly in
the development of pharmaceutical compounds.[5] Its structure, featuring a benzyloxy group
and an amine on the pyridine ring, imparts specific reactivity and properties that are leveraged
in the synthesis of more complex molecules.

Physicochemical Data

The fundamental physical and chemical properties of 6-(Benzyloxy)pyridin-3-amine are
summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C12H12N20 [1112][31[6]
Molecular Weight 200.24 g/mol [11[3]14116]
CAS Number 75926-65-7 [1112113114]
Density 1.180 + 0.06 g/cm? (Predicted) [1]
Melting Point Not available [2]

Boiling Point Not available [2]

Polar Surface Area (PSA) 48.1 A2 [1]
XLogP3 2.8 [1]
Storage Temperature Room temperature, under inert 3]

atmosphere

Spectroscopic Data

While a comprehensive public database of its spectra is not readily available, typical analytical
techniques such as NMR (Nuclear Magnetic Resonance), HPLC (High-Performance Liquid
Chromatography), and LC-MS (Liquid Chromatography-Mass Spectrometry) are used to
characterize 6-(Benzyloxy)pyridin-3-amine.[3] For analogous compounds like 2,6-
Bis(benzyloxy)pyridine, aromatic protons typically appear between & 7.2—-8.0 ppm, and the
benzyl methylene protons resonate near 6 5.3 ppm in *H NMR spectra.[5]

Experimental Protocols
Synthesis of 6-(Benzyloxy)pyridin-3-amine

A common synthetic route to 6-(Benzyloxy)pyridin-3-amine involves the reduction of a nitro-
substituted precursor.[5]

Reaction: Reduction of 2-(benzyloxy)-5-nitropyridine.
Reagents and Conditions:

 Starting Material: 2-(benzyloxy)-5-nitropyridine

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.echemi.com/produce/pr220729501827-6-benzyloxypyridin-3-amine.html
https://www.chemsrc.com/en/cas/75926-65-7_1041016.html
https://www.bldpharm.com/products/75926-65-7.html
https://007chemicals.com/product/6-benzyloxypyridin-3-amine-cas-75926-65-7-mfcd01692494/
https://www.echemi.com/produce/pr220729501827-6-benzyloxypyridin-3-amine.html
https://www.bldpharm.com/products/75926-65-7.html
https://www.scbt.com/p/6-benzyloxy-pyridin-3-amine-75926-65-7
https://007chemicals.com/product/6-benzyloxypyridin-3-amine-cas-75926-65-7-mfcd01692494/
https://www.echemi.com/produce/pr220729501827-6-benzyloxypyridin-3-amine.html
https://www.chemsrc.com/en/cas/75926-65-7_1041016.html
https://www.bldpharm.com/products/75926-65-7.html
https://www.scbt.com/p/6-benzyloxy-pyridin-3-amine-75926-65-7
https://www.echemi.com/produce/pr220729501827-6-benzyloxypyridin-3-amine.html
https://www.chemsrc.com/en/cas/75926-65-7_1041016.html
https://www.chemsrc.com/en/cas/75926-65-7_1041016.html
https://www.echemi.com/produce/pr220729501827-6-benzyloxypyridin-3-amine.html
https://www.echemi.com/produce/pr220729501827-6-benzyloxypyridin-3-amine.html
https://www.bldpharm.com/products/75926-65-7.html
https://www.benchchem.com/product/b1269773?utm_src=pdf-body
https://www.bldpharm.com/products/75926-65-7.html
https://www.vulcanchem.com/product/vc13766458
https://www.benchchem.com/product/b1269773?utm_src=pdf-body
https://www.benchchem.com/product/b1269773?utm_src=pdf-body
https://www.vulcanchem.com/product/vc13766458
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reducing Agent: Iron powder (Fe)

» Catalyst/Promoter: Ammonium chloride (NH4Cl)

e Solvent: A mixture of Tetrahydrofuran (THF) and water

e Temperature: 75°C

e Reaction Time: 5 hours

Procedure:

To a solution of 2-(benzyloxy)-5-nitropyridine in a mixture of THF and water, add iron powder
and ammonium chloride.

e Heat the reaction mixture to 75°C and maintain for 5 hours with stirring.
o Monitor the reaction progress using a suitable technique (e.g., TLC or LC-MS).
» Upon completion, the reaction is worked up to isolate the crude product.

 Purification is typically achieved through column chromatography to yield pure 6-
(Benzyloxy)pyridin-3-amine. This method has been reported to achieve a high yield.[5]

Synthesis Workflow for 6-(Benzyloxy)pyridin-3-amine

2-(Benzyloxy)-5-nitropyridine

eduction

Fe, NHA4CI
THF/H20, 75°C

6-(Benzyloxy)pyridin-3-amine
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Caption: Synthesis of 6-(Benzyloxy)pyridin-3-amine via reduction.

Chemical Reactivity and Applications

The amine group on the pyridine ring is a key functional group that allows for a variety of
subsequent chemical transformations. It can act as a nucleophile and is a common starting
point for the introduction of other functionalities.

Role in Drug Discovery and Organic Synthesis

6-(Benzyloxy)pyridin-3-amine is a precursor for the synthesis of biologically active molecules,
including potential antiviral and antibiotic agents.[5] The amine functionality can be used in
coupling reactions, such as the Suzuki-Miyaura coupling after conversion to a boronic acid
derivative, to create biaryl structures commonly found in drug candidates.[5] It is also a key
intermediate in the synthesis of kinase inhibitors, where the aminopyridine scaffold can interact
with the hinge region of protein kinases.[7]

Application of 6-(Benzyloxy)pyridin-3-amine in Synthesis

6-(Benzyloxy)pyridin-3-amine

hemical Transformation

Further Functionalization
(e.g., Diazotization, Coupling)

:

Advanced Intermediates

Final Synthesis Steps

Biologically Active Compounds

(e.g., Kinase Inhibitors, Antivirals)
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Caption: Role as a building block in drug discovery.
Safety and Handling
Proper safety precautions should be taken when handling 6-(Benzyloxy)pyridin-3-amine.

» Handling: Use in a well-ventilated area.[1] Wear suitable protective clothing, gloves, and
eye/face protection.[1] Avoid contact with skin and eyes and prevent the formation of dust
and aerosols.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.

o First Aid:
o Skin Contact: Wash off immediately with soap and plenty of water.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.

o Inhalation: Move to fresh air.
o Ingestion: Seek immediate medical attention.

This guide provides a foundational understanding of 6-(Benzyloxy)pyridin-3-amine for its
effective and safe use in a laboratory and research setting. For lot-specific data, always refer to
the Certificate of Analysis provided by the supplier.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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